2-{[3-ethyl-7-(4-methylphenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,4,6-trimethylphenyl)acetamide
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Overview
Description
Scientific Research Applications
- The compound’s structure suggests potential as an anticancer agent. Researchers have investigated its effects on cancer cells, particularly in inhibiting their growth or inducing apoptosis (programmed cell death). Further studies could explore its mechanism of action and evaluate its efficacy against specific cancer types .
- Given the presence of sulfur and heterocyclic rings, this compound may possess antimicrobial properties. Researchers could explore its effectiveness against bacteria, fungi, or other pathogens. Investigating its mode of action and potential applications in drug development would be valuable .
- The thienopyrimidine scaffold often exhibits anti-inflammatory effects. Researchers could assess whether this compound modulates inflammatory pathways, potentially leading to novel anti-inflammatory drugs .
- Similar heterocyclic structures have shown promise as antitubercular agents. In vitro studies could evaluate its impact on Mycobacterium tuberculosis (MTB) strains, including drug-resistant variants .
- Some derivatives with similar motifs have demonstrated anti-fibrotic effects. Researchers might investigate whether this compound attenuates fibrosis in cell-based assays or animal models .
- The compound’s structure suggests potential interaction with DHFR, an enzyme involved in folate metabolism. DHFR inhibitors have therapeutic applications, including antitumor effects .
Anticancer Potential
Antimicrobial Activity
Anti-inflammatory Properties
Antitubercular Activity
Fibrosis Inhibition
Dihydrofolate Reductase (DHFR) Inhibition
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-[3-ethyl-7-(4-methylphenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,4,6-trimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27N3O2S2/c1-6-29-25(31)24-23(20(13-32-24)19-9-7-15(2)8-10-19)28-26(29)33-14-21(30)27-22-17(4)11-16(3)12-18(22)5/h7-13H,6,14H2,1-5H3,(H,27,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYRXJWQQBMMEPQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C(=CS2)C3=CC=C(C=C3)C)N=C1SCC(=O)NC4=C(C=C(C=C4C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
477.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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